Cas no 1790140-56-5 (2-(phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride)

• Product Name: 2-(phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride
• CAS No: 1790140-56-5
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 4614376
• PubChem ID: 75525932
• Update Time: 2025-10-24

2-(phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride

• Inchi： 1S/C11H10N2O2.ClH/c14-11-6-7-12-10(13-11)8-15-9-4-2-1-3-5-9;/h1-7H,8H2,(H,12,13,14);1H
• InChI Key： QTKCZHHYSBLFSH-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC(=O)N1)OC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 238.051
• Monoisotopic Mass: 238.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2

Additional information on 2-(phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride

Introduction to 2-(phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride (CAS No. 1790140-56-5)

2-(phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1790140-56-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the dihydropyrimidine class, a heterocyclic structure that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of a phenoxymethyl group in its molecular framework enhances its pharmacological profile, making it a subject of intense study in drug discovery and development.

The chemical structure of 2-(phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride consists of a pyrimidine core substituted with a hydroxymethyl group linked to an oxygen atom, which further connects to a phenyl ring. This unique arrangement contributes to its interaction with various biological targets, including enzymes and receptors involved in critical metabolic pathways. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in pharmaceutical formulations and experimental studies.

In recent years, the pharmacological properties of dihydropyrimidines have been extensively explored, particularly for their roles in modulating enzyme activities and inhibiting pathological processes. Research has demonstrated that compounds within this class can exhibit antimicrobial, anti-inflammatory, and anticancer effects. Specifically, 2-(phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride has shown promise in preclinical studies as a potential scaffold for developing novel therapeutic agents. Its ability to interact with biological macromolecules suggests that it may serve as a lead compound for further medicinal chemistry optimization.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Dihydropyrimidines have been implicated in modulating neurotransmitter systems, particularly those involving glutamate and GABA receptors. Studies indicate that derivatives of dihydropyrimidines can influence synaptic transmission and neuroprotective mechanisms. The phenoxymethyl moiety in 2-(phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride may enhance its ability to cross the blood-brain barrier, making it an attractive candidate for treating conditions such as epilepsy, Parkinson’s disease, and Alzheimer’s disease. Current research is focused on elucidating the precise mechanisms through which this compound exerts its effects on neural pathways.

The synthesis of 2-(phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between β-ketoesters and urea derivatives, followed by functional group modifications to introduce the phenoxymethyl group. Advances in synthetic methodologies have enabled more efficient production processes, allowing researchers to explore larger libraries of derivatives for enhanced pharmacological activity.

From a medicinal chemistry perspective, the structural features of 2-(phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride provide numerous opportunities for modulating its biological effects. By altering substituents on the pyrimidine ring or the phenyl ring attached to the phenoxymethyl group, chemists can fine-tune properties such as solubility, bioavailability, and target specificity. This flexibility makes it an invaluable tool for designing next-generation drugs with improved efficacy and reduced side effects.

The safety profile of 2-(phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride is another critical consideration in its development as a therapeutic agent. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity levels. Initial findings suggest that the compound exhibits moderate toxicity at high doses but remains relatively well-tolerated at lower concentrations relevant for therapeutic use. Further studies are ongoing to evaluate long-term exposure effects and potential interactions with other medications.

In conclusion,2-(phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride (CAS No. 1790140-56-5) represents a promising candidate for pharmaceutical intervention across multiple disease areas. Its unique structural features and demonstrated biological activities position it as a key compound in ongoing drug discovery efforts. As research continues to uncover new applications and refine synthetic methodologies,this molecule is poised to make significant contributions to modern medicine.